Cas no 10350-70-6 (4-(5-Methyl-1,2,4-oxadiazol-3-yl)pyridine)

• Product Name: 4-(5-Methyl-1,2,4-oxadiazol-3-yl)pyridine
• CAS No: 10350-70-6
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 198463
• PubChem ID: 2771672
• Update Time: 2025-04-19

4-(5-Methyl-1,2,4-oxadiazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(5-methyl-1,2,4-oxadiazol-3-yl)-
• 5-Methyl-3-(4-pyridyl)-1,2,4-oxadiazole
• 4-(5-methyl-1,2,4-oxadiazol-3-yl)Pyridine
• 5-METHYL-3-PYRIDIN-4-YL-1,2,4-OXADIAZOLE
• 3-<4>Pyridyl-5-methyl-oxadiazol-1,2,4
• 4-(4-Pyridyl)-5-Methyl-1,3,4-Oxadiazol
• 4-(5-methyl-[1,2,4]oxadiazol-3-yl)-pyridine
• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)pyridin
• 5-Methyl-3-(4-pyridyl)-1,2,4-oxadiazole, 97%, AldrichCPR
• 5-Methyl-3-(pyridin-4-yl)-1,2,4-oxadiazole
• Diethyltrans-4-methylene-1,2-cyclopentanedicarboxylate
• AKOS005257466
• FT-0713085
• PS-11578
• 10350-70-6
• SCHEMBL2655691
• MFCD00464110
• DTXSID50378009
• STK325024
• DB-059012
• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)pyridine

• MDL： MFCD00464110
• Inchi： 1S/C8H7N3O/c1-6-10-8(11-12-6)7-2-4-9-5-3-7/h2-5H,1H3
• InChI Key： JZIKSOZOBQKFEX-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.81000
• LogP: 1.44000

4-(5-Methyl-1,2,4-oxadiazol-3-yl)pyridine Security Information

• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：